1-(4-{3-benzyl-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(4-fluorophenyl)ethan-1-one

Specification

• CAS No.: 1171885-18-9
• Molecular Formula: C23H22FN7O
• Molecular Weight: 431.475
• IUPAC Name: 1-[4-(3-benzyltriazolo[4,5-d]pyrimidin-7-yl)piperazin-1-yl]-2-(4-fluorophenyl)ethanone
• Standard InChI: InChI=1S/C23H22FN7O/c24-19-8-6-17(7-9-19)14-20(32)29-10-12-30(13-11-29)22-21-23(26-16-25-22)31(28-27-21)15-18-4-2-1-3-5-18/h1-9,16H,10-15H2
• Standard InChI Key: BVSQZZKRPZISFP-UHFFFAOYSA-N
• SMILES: C1CN(CCN1C2=NC=NC3=C2N=NN3CC4=CC=CC=C4)C(=O)CC5=CC=C(C=C5)F

Introduction

The compound 1-(4-{3-benzyl-3H-triazolo[4,5-d]pyrimidin-7-yl}piperazin-1-yl)-2-(4-fluorophenyl)ethan-1-one is a complex organic molecule that incorporates several key structural elements, including a triazolopyrimidine ring system, a piperazine moiety, and a fluorophenyl group. This compound is of interest due to its potential biological activity and its structural complexity, which suggests a wide range of possible applications in pharmaceutical chemistry.

Molecular Formula and Weight

The molecular formula for this compound is not explicitly provided in the available literature, but it can be deduced from its components. The 3-benzyl-3H-triazolo[4,5-d]pyrimidin-7-yl part has a molecular formula of $C_{11}H_{9}N_{5}O$ (molecular weight of approximately 227.22 g/mol). The piperazine ring contributes $C_{4}H_{10}N_{2}$, and the 2-(4-fluorophenyl)ethan-1-one part contributes $C_{9}H_{7}FO$. Combining these components gives a total molecular formula of $C_{24}H_{26}FN_{7}O$, with a calculated molecular weight of approximately 463.5 g/mol.

Synthesis and Preparation

The synthesis of such complex molecules typically involves multiple steps, including the formation of the triazolopyrimidine core, attachment of the benzyl group, incorporation of the piperazine ring, and finally, the addition of the fluorophenyl group. Each step requires careful control of reaction conditions to ensure high yields and purity.

Data Table: Comparison of Related Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Biological Activity
3-Benzyl-3H-triazolo[4,5-d]pyrimidin-7-ol	$C_{11}H_{9}N_{5}O$	227.22	Potential therapeutic applications
1,3-Benzoxazol-2-yl 3-benzyl-3H-triazolo[4,5-d]pyrimidin-7-yl sulfide	Not specified	360.4	Biological activity not detailed
(3-Benzyl-3H-triazolo[4,5-d]pyrimidin-7-yl)-(1-methyl-2-phenyl-ethyl)-amine	$C_{20}H_{20}N_{6}$	344.4	Biological activity not detailed